2-Bromo-6-methoxy-1,5-naphthyridine

• Molecular Formula: C9H7BrN2O
• Molecular Weight: 239.07 g/mol
• IUPAC Name: 2-bromo-6-methoxy-1,5-naphthyridine
• InChI: InChI=1S/C9H7BrN2O/c1-13-9-5-3-6-7(12-9)2-4-8(10)11-6/h2-5H,1H3
• InChI Key: DDHFKVITAWHQIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=C1)N=C(C=C2)Br

Description

2-Bromo-6-methoxy-1,5-naphthyridine is a useful research compound. Its molecular formula is C9H7BrN2O and its molecular weight is 239.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A 3-necked roundbottom flask was charged with a solution of 2,6-dibromo-1,5-naphthyridine (39 g, 135.42 mmol) in methanol (150 ml). The mixture was cooled to 0° C. and a solution of sodium methoxide (8.77 g, 162.41 mmol) in methanol (50 ml) was added dropwise. The resulting solution was allowed to react, with stirring, for three hours at 0° C. The reaction mixture was cooled to <0° C. and a solid precipitated. The mixture was filtered and the filtrated was quenched by the addition of 500 ml of ice water. The solids that formed were collected by filtration and them dissolved in ethyl acetate and dried over magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure. The resulting residue was purified by silica gel chromatography using 1:10 ethyl acetate:petroleum ether as eluant to afford the title compound.